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For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dimethylglycine (DMG) is a naturally occurring derivative of the amino acid glycine. It
serves as an important intermediate in the one-carbon metabolism pathway and has
demonstrated a range of beneficial effects in animal nutrition. As a feed additive, DMG has
been shown to improve growth performance, enhance nutrient digestibility, modulate the
immune system, and bolster antioxidant defenses in various animal species. This document
provides detailed application notes and experimental protocols based on scientific studies to
guide researchers and professionals in the evaluation and application of DMG in animal feed.

Application in Poultry (Broilers and Laying Hens)

DMG supplementation in poultry diets has been shown to positively impact feed efficiency,
growth rate, and overall health. It is particularly effective in improving the feed conversion ratio
in broilers.

Quantitative Data Summary

Table 1: Effects of DMG Supplementation on Broiler Performance
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DMG
Percentage Study
Parameter Control Group  Supplemented
Change Reference
Group
Feed Conversion
Ratio (FCR)
1.70 (1 g/k
Trial 1 1.78 (1 kg -4.5% [1]
DMG)
] 1.77 (1 g/kg
Trial 2 1.85 -4.3% [2]
DMG)
Body Weight
Gain (g)
2185 (1 g/kg
Day 1-39 2150 +1.6% [1]
DMG)
2585 (1 g/kg
Day 1-42 2450 +5.5% [2]
DMG)
Nutrient
Digestibility (%)
] 78.9 (167 mg/kg
Crude Protein 75.2 +4.9% [31[4]
DMG)
Nitrogen-Free 83.5 (167 mg/kg
80.1 +4.2% [3][4]
Extract DMG)

Table 2: Effects of DMG Supplementation on Laying Hen Performance (71-78 weeks of age)
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DMG
Percentage Study
Parameter Control Group  Supplemented
Change Reference
Group (0.1%)
Laying Rate (%) 88.5 92.4 +4.4% [5]
Average E
_ 9e =99 63.2 64.5 +2.1% [5]
Weight (g)
Egg-Feed Ratio 0.45 0.48 +6.7% [5]
Abdominal Fat
2.1 1.8 -14.3% [5]

Percentage (%)

Experimental Protocol: Broiler Growth Performance Trial

Objective: To evaluate the effect of dietary DMG supplementation on the growth performance of

broiler chickens.

Animals: 480 one-day-old male broiler chicks (e.g., Ross 308).
Experimental Design:

o Completely randomized design.

e Animals are randomly allocated to two treatment groups with 12 replicate pens per group
and 20 birds per pen.

o Control Group: Basal diet.

o DMG Group: Basal diet + 1 g/kg of N,N-Dimethylglycine.
Housing and Management:
» Birds are housed in floor pens with appropriate bedding material.

« Environmental conditions (temperature, humidity, lighting) are maintained according to the
recommendations for the specific broiler strain.
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e Feed and water are provided ad libitum.

Diets:

» A standard corn-soybean meal-based basal diet is formulated to meet or exceed the

nutritional requirements of broilers for the starter (days 1-21) and finisher (days 22-42)

phases. An example of a basal diet composition is provided in Table 3.

o DMG is pre-mixed with a small amount of the basal diet before being incorporated into the

final feed mixture to ensure even distribution.

Table 3: Example of a Basal Diet Composition for Broilers

Ingredient Starter (%) Finisher (%)
Corn 58.0 62.0
Soybean Meal (48% CP) 35.0 30.0
Soybean Oil 3.0 4.0
Dicalcium Phosphate 15 14
Limestone 1.0 1.0
Salt 0.4 0.4
Vitamin-Mineral Premix 0.5 0.5
DL-Methionine 0.3 0.2
L-Lysine HCI 0.3 0.2
Total 100 100

Provides essential vitamins
and minerals to meet NRC

requirements.

Data Collection:
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o Growth Performance: Body weight and feed intake are recorded on a pen basis at the start
of the trial and then weekly until day 42. Body weight gain (BWG) and feed conversion ratio
(FCR) are calculated.

o Sample Collection: At the end of the trial (day 42), a subset of birds from each pen is
selected for blood and tissue sampling to analyze immune and antioxidant parameters.

Statistical Analysis: Data are analyzed using an appropriate statistical software package (e.g.,
SAS, R). An independent t-test or ANOVA can be used to compare the means of the control
and DMG-supplemented groups.

Experimental Workflow
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Procure 480 day-old broiler chicks Prepare basal diet and DMG-supplemented diet (1 g/kg)

Randomly allocate chicks to 2 treatment groups
(12 replicates/group, 20 birds/pen)

Experimental Phase (42 days)

Provide respective diets and water ad libitum <@

:

Weekly record body weight and feed intake

NS

Analysis Phase

Collect blood and tissue samples on day 42

:

Calculate BWG and FCR |=— Analyze immune and antioxidant parameters

' '

Perform statistical analysis of data

Click to download full resolution via product page

Experimental workflow for a broiler growth performance trial.

Application in Swine

In swine, DMG supplementation has been found to improve growth performance, particularly in
finishing pigs. It can also enhance nutrient digestibility.
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Quantitative Data Summary

Table 4: Effects of DMG Supplementation on Finishing Pig Performance

DMG
Percentage Study
Parameter Control Group  Supplemented
Change Reference
Group
Average Daily
_ 1.01 (0.25 g/kg
Gain (ADG) ( 0.95 +6.3% [6]
DMG)
kg/d )
Feed Conversion 0.337 (0.25 g/kg
_ 0.324 +4.0% [6]
Ratio (G:F) DMG)
Apparent Fecal
Digestibility (%)
82.3 (1 g/kg
Crude Fat 78.5 +4.8%
DMG)
] 83.1 (1 g/kg
Crude Protein 80.2 +3.6%
DMG)

Experimental Protocol: Finishing Pig Growth Trial

Objective: To determine the effect of dietary DMG supplementation on the growth performance
and carcass characteristics of finishing pigs.

Animals: 1,115 mixed-sex finishing pigs with an initial body weight of approximately 70 kg.
Experimental Design:

o Randomized complete block design.

» Pigs are housed in pens of 25-27 pigs per pen, with 11 replicate pens per treatment.

e Four dietary treatments:

o Control: Basal diet (O g/kg DMG).
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o DMG_0.25: Basal diet + 0.25 g/kg DMG.

o DMG_0.5: Basal diet + 0.5 g/kg DMG.

o DMG_1.0: Basal diet + 1.0 g/kg DMG.

Housing and Management:

e Pigs are housed in a commercial-style finishing barn with appropriate flooring and
environmental controls.

o Feed and water are provided ad libitum through automated systems.

Diets:

o A standard corn-soybean meal-based basal diet is formulated to meet the nutritional
requirements of finishing pigs. An example of a basal diet composition is provided in Table 5.

e DMG is added to the basal diet to create the different treatment diets.

Table 5: Example of a Basal Diet Composition for Finishing Pigs

Ingredient Percentage (%)
Corn 75.0

Soybean Meal (44% CP) 215

Choice White Grease 1.0

Dicalcium Phosphate 1.0

Limestone 0.8

Salt 0.3
Vitamin-Mineral Premix 0.4

Total 100

Provides essential vitamins and minerals to

meet NRC requirements for finishing pigs.
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Data Collection:

o Growth Performance: Pen body weights and feed disappearance are recorded at the
beginning and end of the 8-week trial to calculate ADG, average daily feed intake (ADFI),
and FCR.

o Carcass Characteristics: At the end of the trial, pigs are harvested, and data on hot carcass
weight, dressing percentage, backfat depth, and loin muscle area are collected.

Statistical Analysis: Data are analyzed using the MIXED procedure of SAS with pen as the
experimental unit. Orthogonal contrasts can be used to evaluate linear and quadratic effects of
increasing DMG levels.

Application in Aquaculture

Limited research is available on the application of DMG in aquaculture. However, its role as a
methyl donor and antioxidant suggests potential benefits for growth and health in aquatic
species.

Quantitative Data Summary

Table 6: Effects of Glycine (a related amino acid) Supplementation on Rainbow Trout

Performance
Glycine
Percentage Study
Parameter Control Group  Supplemented
Change Reference
Group (1%)
Specific Growth
1.55 1.58 +1.9% [7]
Rate (%/day)
Feed Conversion
, 0.92 0.91 -1.1% [7]
Ratio
Apparent
Digestibility of 85.6 87.2 +1.9% [7]

Amino Acids (%)
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Note: Data for direct DMG supplementation in rainbow trout was not available in the searched
literature. The data presented is for glycine, a related amino acid, to indicate potential areas of
benefit.

Experimental Protocol: Aquaculture Growth Trial
(General Framework)

Objective: To evaluate the efficacy of dietary DMG supplementation on the growth performance
and feed utilization of an aquaculture species (e.g., rainbow trout, shrimp).

Animals: Juvenile fish or shrimp of a uniform size.

Experimental Design:

o Completely randomized design.

e Animals are stocked in replicate tanks or ponds for each dietary treatment.
o Control Group: Basal diet.

o DMG Treatment Groups: Basal diet supplemented with graded levels of DMG (e.g., 0.5,
1.0, 2.0 g/kg).

Housing and Management:

o Water quality parameters (temperature, dissolved oxygen, pH, ammonia, nitrite) are
monitored daily and maintained within the optimal range for the species.

e Fish are fed to apparent satiation two to three times daily.
Diets:

e Abasal diet is formulated to meet the known nutritional requirements of the target species.
The composition will vary depending on whether the species is carnivorous, omnivorous, or
herbivorous.

» DMG is incorporated into the experimental diets.
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Data Collection:

o Growth Performance: Individual or bulk weights of animals in each replicate are measured at
the beginning and end of the trial. Weight gain, specific growth rate (SGR), and FCR are
calculated.

» Feed Utilization: Feed intake is recorded for each replicate.
e Survival Rate: Mortalities are recorded daily.

Statistical Analysis: Data are analyzed by one-way ANOVA, and if significant differences are
found, a post-hoc test (e.g., Tukey's HSD) is used to compare treatment means.

Signaling Pathways and Mechanisms of Action
One-Carbon Metabolism and Methyl Donation

DMG plays a crucial role as a methyl donor in the one-carbon metabolism pathway. This
pathway is essential for the synthesis of numerous important compounds, including DNA, RNA,
proteins, and phospholipids. By donating a methyl group, DMG contributes to the regeneration
of methionine from homocysteine, which is a precursor for S-adenosylmethionine (SAMe), the
universal methyl donor in the body.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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